Scandium trichloride
Overview
Description
Synthesis Analysis
The synthesis of scandium trichloride-related compounds involves the reaction of scandium metal with scandium trihalide under specific conditions. For example, the synthesis of heptascandium decachloride (Sc7Cl10) demonstrates the metal-metal bonding in reduced scandium halides, where scandium reacts with scandium trihalide in a sealed container under a temperature gradient, resulting in the transport of monocrystals to the hot zone. This process highlights the complex synthesis routes that can lead to scandium trichloride and its derivatives (Poeppelmeier & Corbett, 1977).
Molecular Structure Analysis
The molecular structure of scandium trichloride and related compounds exhibits significant diversity. For instance, the structural analysis of monomeric scandium trichloride via gas electron diffraction and DFT calculations provides insights into its D3h symmetry and Sc–Cl bond distances, showcasing the detailed molecular geometry that defines its chemical behavior (Haaland et al., 1998).
Chemical Reactions and Properties
Scandium trichloride acts as an efficient catalyst in various chemical reactions, highlighting its remarkable chemical properties. For example, scandium trifluoromethanesulfonate, a related compound, is used as a Lewis acid catalyst in the acylation of alcohols with acid anhydrides, demonstrating the high catalytic activity of scandium compounds in facilitating organic transformations (Ishihara et al., 1996).
Physical Properties Analysis
The physical properties of scandium trichloride, such as its magnetic susceptibility and EPR signal at room temperature, are influenced by its unique structure. The presence of strongly bonded and well-separated metal chains in its structure, for instance, suggests that it can be described as a crystalline analogue of a metal fiber composite, affecting its physical characteristics and applications (Poeppelmeier & Corbett, 1977).
Chemical Properties Analysis
The chemical properties of scandium trichloride derivatives, such as their ability to undergo nucleophilic addition reactions with various substrates without affecting the scandium-phosphinidene bond, underscore the compound's versatility and reactivity in chemical synthesis and applications (Zhou et al., 2015).
Scientific Research Applications
Extraction of Scandium(III) with Tri-n-butyl Phosphate from Chloride Solutions : This study investigates the extraction behavior of scandium(III) in chloride solutions, indicating its potential in separation and purification processes (Morris & Sutton, 1967).
Scandium Complexation with Podand Ligands : Scandium trichloride forms complexes with podand ligands, showcasing its use in coordination chemistry and molecular structure studies (Gierczyk, 2003).
Lewis Acid Catalysis : Scandium trifluoromethanesulfonate, derived from scandium trichloride, acts as an effective Lewis acid catalyst in organic synthesis, particularly in acylation of alcohols and macrolactonization of omega-hydroxy carboxylic acids (Ishihara et al., 1996).
Extraction from Mixed Media : Research on the extraction of scandium(III) from various media like perchlorate-chloride and perchlorate-nitrate solutions underlines its versatility in extraction technologies (Sekine et al., 1966).
Scandium Extraction on Porous Carriers : Studies on scandium extraction using organo-phosphorus compounds supported on porous matrices highlight its potential in advanced material processing (Korovin et al., 1999).
Enhanced Extraction with Iodine : Addition of iodine to tributylphosphate enhances the extraction of scandium from chloride solutions, indicating a method for more efficient scandium recovery (Kuz’min & Kuz’mina, 2018).
Catalysis in Polymerization : Scandium(III) complexes are used as catalysts in the isotactic polymerization of 1-hexene, demonstrating its utility in polymer chemistry (Tao et al., 2013).
Synthesis of Scandium Carbene Complexes : This study explores the synthesis of various scandium carbene complexes, contributing to the field of organometallic chemistry (Fustier et al., 2015).
Applications in Nuclear Medicine : Scandium radionuclides, which can be derived from scandium trichloride, show promise in nuclear medicine for imaging and therapy (Huclier-Markai et al., 2018).
Preparation of Non-radioactive Scandium Oxide : Research on extracting scandium compounds from uranium solutions suggests its application in producing non-radioactive scandium oxide (Kylyshkanov et al., 2022).
Future Directions
Scandium(III) chloride is used in specialized areas such as a doping substance of zirconia, as a component of aluminum alloys, or recently, as an ingredient of matrix materials for LED phosphors . Its future directions could involve further exploration of its potential uses in these and other areas.
properties
IUPAC Name |
trichloroscandium |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3ClH.Sc/h3*1H;/q;;;+3/p-3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVMZCYSFPFUKKE-UHFFFAOYSA-K |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
Cl[Sc](Cl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
ScCl3, Cl3Sc |
Source
|
| Record name | Scandium chloride | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Scandium_chloride | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5042372 |
Source
|
| Record name | Scandium(III) chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5042372 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
White deliquescent solid; [Merck Index] White odorless powder; [MSDSonline] |
Source
|
| Record name | Scandium chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8689 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Scandium trichloride | |
CAS RN |
10361-84-9 |
Source
|
| Record name | Scandium chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10361-84-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Scandium chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010361849 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Scandium trichloride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=132051 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Scandium chloride (ScCl3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Scandium(III) chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5042372 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Scandium trichloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.714 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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